Cas no 14254-96-7 (9H-Xanthen-9-one,1,2,3,4,7-pentamethoxy-)

9H-Xanthen-9-one,1,2,3,4,7-pentamethoxy- Properties

Names and Identifiers

• 9H-Xanthen-9-one,1,2,3,4,7-pentamethoxy-
• 1,2,3,4,7-PENTAMETHOXY-9H-XANTHEN-9-ONE
• 1,2,3,4,7-pentamethoxyxanthone
• 1,2,3,4,7-pentamethoxy-xanthen-9-one
• 1,2,3,4,7-Pentamethoxyxanthon
• polygalaxanthone B
• 14254-96-7
• AKOS040735851
• FS-9822
• 1,2,3,4,7-PENTAMETHOXYXANTHEN-9-ONE
• +Expand

• InChIKey： HYIOXGKOIGXMLT-UHFFFAOYSA-N
• Inchi： InChI=1S/C18H18O7/c1-20-10-7-6-9-13(16(10)23-4)15(19)14-11(21-2)8-12(22-3)17(24-5)18(14)25-9/h6-8H,1-5H3
• SMILES： COC1C=CC2=C(C(C3=C(OC)C=C(OC)C(OC)=C3O2)=O)C=1OC

Computed Properties

• Exact Mass: 346.10500
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Rotatable Bond Count: 5
• Monoisotopic Mass: 346.10525291g/mol
• Heavy Atom Count: 25
• Complexity: 470
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2.8
• Topological Polar Surface Area: 72.4Ų

Experimental Properties

• LogP: 2.98920
• PSA: 76.36000
• Color/Form: Yellow powder

9H-Xanthen-9-one,1,2,3,4,7-pentamethoxy- Security Information

9H-Xanthen-9-one,1,2,3,4,7-pentamethoxy- Customs Data

• HS CODE：2932999099
• Customs Data：

  China Customs Code:

  2932999099

  Overview:

  2932999099. Other heterocyclic compounds containing only oxygen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  2932999099. other heterocyclic compounds with oxygen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%